2,4-Dichloro-6-ethyl-5-fluoropyrimidine

• IUPAC Name: 2,4-dichloro-6-ethyl-5-fluoropyrimidine
• InChI: InChI=1S/C6H5Cl2FN2/c1-2-3-4(9)5(7)11-6(8)10-3/h2H2,1H3
• InChI Key: VOLSXIRVBOETBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC(=N1)Cl)Cl)F
• Molecular Formula: C6H5Cl2FN2
• DSSTOX Substance ID: DTXSID00624760
• Molecular Weight: 195.02 g/mol
• CAS No.: 137234-85-6

Description

2,4-Dichloro-6-ethyl-5-fluoropyrimidine is a heterocyclic organic compound with the molecular formula C6H5Cl2FN2. It is characterized by the presence of chlorine, fluorine, and ethyl groups attached to a pyrimidine ring. This compound is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dichloro-6-ethyl-5-fluoropyrimidine typically involves the chlorination and fluorination of pyrimidine derivatives. One common method includes the reaction of 5-fluorouracil with phosphorus oxychloride (POCl3) and N,N-dimethylaniline at elevated temperatures. The reaction mixture is then cooled, and the product is isolated by filtration and drying .

Industrial Production Methods: In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The final product is often purified through recrystallization or distillation .

Chemical Reactions Analysis

Types of Reactions: 2,4-Dichloro-6-ethyl-5-fluoropyrimidine undergoes various chemical reactions, including:

Nucleophilic substitution: The chlorine atoms can be replaced by nucleophiles such as amines or thiols.

Oxidation and reduction: The compound can participate in oxidation-reduction reactions, although these are less common.

Coupling reactions: It can undergo coupling reactions, such as Suzuki coupling, to form more complex molecules.

Common Reagents and Conditions:

Nucleophilic substitution: Reagents like amines, thiols, and alcohols in the presence of a base.

Coupling reactions: Palladium catalysts, boronic acids, and phosphine ligands.

Major Products:

Substituted pyrimidines: Products formed by replacing chlorine atoms with various nucleophiles.

Coupled products: Complex molecules formed through coupling reactions.

Scientific Research Applications

2,4-Dichloro-6-ethyl-5-fluoropyrimidine is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In the study of enzyme inhibitors and nucleic acid analogs.

Medicine: As an intermediate in the synthesis of pharmaceuticals, particularly kinase inhibitors and antiviral agents.

Industry: In the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-6-ethyl-5-fluoropyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. For example, when used as an intermediate in the synthesis of kinase inhibitors, it can modulate the activity of protein kinases by binding to their active sites. This binding can inhibit the phosphorylation of target proteins, thereby affecting various cellular pathways .

Comparison with Similar Compounds

• 2,4-Dichloro-5-fluoropyrimidine
• 2,4-Dichloro-6-methyl-5-fluoropyrimidine
• 2,4-Dichloro-6-ethylpyrimidine

Comparison: 2,4-Dichloro-6-ethyl-5-fluoropyrimidine is unique due to the presence of both ethyl and fluorine substituents on the pyrimidine ring. This combination of substituents can influence its reactivity and the types of reactions it undergoes. Compared to similar compounds, it may offer distinct advantages in terms of selectivity and potency when used as an intermediate in pharmaceutical synthesis .

Biological Activity

2,4-Dichloro-6-ethyl-5-fluoropyrimidine is a pyrimidine derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is primarily studied for its role as an intermediate in the synthesis of various pharmaceuticals, particularly kinase inhibitors and antiviral agents. The following sections will detail the biological activity of this compound, including its mechanisms of action, relevant case studies, and research findings.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. One notable mechanism involves the inhibition of protein kinases by binding to their active sites, which subsequently affects cellular signaling pathways. This interaction can lead to the modulation of phosphorylation processes critical for cell proliferation and survival .

Biological Activity Overview

The compound exhibits a range of biological activities, including:

• Antiviral Activity : It has shown promising results against various viral strains, including influenza viruses. Studies indicate that derivatives of this compound can significantly reduce viral loads in infected models .
• Antitumor Activity : Research has demonstrated that this compound derivatives possess anticancer properties, particularly through their effects on cancer cell lines such as HepG2 (hepatocellular carcinoma) and SW620 (colorectal cancer). These compounds often induce apoptosis and inhibit cell proliferation .
• Antibacterial Activity : Some derivatives have exhibited significant antibacterial effects against Gram-positive bacteria, with minimal inhibitory concentrations (MIC) ranging from 0.25 to 1 μg/mL .

Case Study 1: Antiviral Efficacy

A study explored the antiviral potential of a derivative of this compound against both Oseltamivir-sensitive and resistant influenza strains. The compound demonstrated a high selectivity index and significant reduction in viral replication in vitro, highlighting its potential as a therapeutic agent against resistant viral infections .

Case Study 2: Antitumor Properties

In another investigation, various analogs were synthesized and evaluated for their anticancer effects on HepG2 cells. The study reported IC50 values indicating moderate activity against these cancer cells. Notably, some derivatives induced significant apoptosis and cell cycle arrest at the G2/M phase .

Case Study 3: Enzyme Inhibition

Research focused on the inhibition of BCL6 transcriptional repressor by modified pyrimidine derivatives showed that compounds similar to this compound could effectively degrade BCL6 in vivo. This inhibition was associated with antiproliferative activity in cancer cells, suggesting a novel therapeutic pathway for treating diffuse large B-cell lymphoma .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Reference
Antiviral	Influenza A Virus	Not specified
Antitumor	HepG2	IC50 = 9.08 μg/mL
Antibacterial	S. aureus	MIC = 0.25 - 1 μg/mL
Enzyme Inhibition	BCL6	DC50 = 0.7 nM

Synthesis routes and methods I

Procedure details

To a stirred mixture of magnesium turnings (12.1 kg) in tetrahydrofuran (161 L) was added a solution of bromoethane (54.3 kg) in tetrahydrofuran (53 L) maintaining the reaction temperature below 50° C. during the addition. The solution of the Grignard reagent was cooled to 0° C. and a solution of the compound of part (i) (56 kg) in dimethoxyethane (170 L) added, maintaining the reaction temperature below 15° C. during the addition. The reaction was stirred for 1 hour at 15° C. and cooled to 0° C. A solution of triethylamine (34 kg) in tetrahydrofuran (70 L) was added, maintaining the reaction temperature at about 5° C., followed by a solution of iodine (85 kg) in tetrahydrofuran (256 L), maintaining the reaction temperature below 15° C. The reaction was then quenched with water (840 L), maintaining the reaction temperature below 25° C. The pH was adjusted to 1 using 5N aqueous hydrochloric acid solution (50 L) and the mixture extracted with toluene (1×490 L followed by 1×210 L). The combined organic layers were washed with 2% w/w aqueous sodium metabisulphite solution (700 L) then water (700 L) added and the remaining tetrahydrofuran removed by distillation under reduced pressure. The mixture was cooled, the organic layer separated, washed with water (425 L) and then concentrated under reduced pressure to provide the product as an oil (50 kg).

Synthesis routes and methods II

Procedure details

To the solution obtained as the product of part (ii) was added a solution of potassium permanganate (23 g) in water (260 ml) over 2 hours, keeping the temperature of the reaction below 20° C. 5N hydrochloric acid (30 ml) was then added followed by a solution of sodium metabisulphite (14 g) in water (42 ml). After decolourisation of the mixture the product was extracted into ethyl acetate (250 ml). The organic layer was then concentrated to give an oil. The oil was partitioned between dichloromethane (50 ml) and 2N sodium hydroxide (105 ml) and the organic layer was washed with 5% brine (100 ml). The organic layer was concentrated to give a solution of the title compound which was used directly in the next step.